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Compound of Interest

Compound Name: DB1113

Cat. No.: B15607747 Get Quote

Disclaimer: The identifier "DB1113" is not a universally recognized chemical name. The

following information is based on the Safety Data Sheet (SDS) for "Dichloromethane

BDH1113". It is crucial to confirm the exact identity of the substance you are handling before

proceeding with any disposal procedures. Always refer to the specific Safety Data Sheet

provided by the manufacturer for the most accurate and detailed guidance.

This guide provides essential safety and logistical information for the proper disposal of

Dichloromethane (BDH1113), a substance suspected of causing cancer and known to cause

skin irritation.[1] Adherence to these procedures is critical for ensuring the safety of laboratory

personnel and minimizing environmental impact.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure all personnel are equipped with the appropriate

Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
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PPE Item Specification Rationale

Gloves
Chemical-resistant gloves

(e.g., Viton®, PVA)

Prevents skin contact, which

can cause irritation.[1]

Eye Protection
Safety glasses with side-

shields or goggles
Protects eyes from splashes.

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges

Necessary in case of

insufficient ventilation to avoid

inhaling harmful vapors.[1]

Lab Coat Standard laboratory coat
Protects from incidental

contact.

Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid direct contact with the substance.[1]

Do not eat, drink, or smoke in the handling area.[1]

Ensure eyewash stations and safety showers are readily accessible.[1]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent exposure.

Spill Cleanup Protocol:

Evacuate and Isolate: Immediately evacuate non-essential personnel from the spill area.

Isolate the affected area to prevent the spread of vapors.[1]

Ventilate: Ensure adequate ventilation to disperse vapors.[1]

Absorb: Use an inert absorbent material such as sand, silica gel, or a universal binder to

soak up the spilled liquid.[1]
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Collect: Carefully shovel the absorbed material into a suitable, labeled container for disposal.

[1]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of the contaminated absorbent material and any contaminated clothing as

hazardous waste in accordance with local, state, and federal regulations.[1]

Step-by-Step Disposal Procedure
The disposal of Dichloromethane BDH1113 must be handled as hazardous waste. Do not

discharge into drains or the environment.[1]

Waste Collection:

Collect all waste containing Dichloromethane BDH1113, including unused product and

contaminated materials, in a designated, properly labeled hazardous waste container.

The container must be compatible with the chemical and kept tightly closed.[1]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

("Dichloromethane"), and any other information required by your institution's

environmental health and safety (EHS) department.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Keep the container away from heat, ignition sources, and incompatible materials.[1]

Arranging for Pickup:

Contact your institution's EHS department or a licensed professional waste disposal

service to arrange for the pickup and disposal of the hazardous waste.
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Follow all institutional and regulatory procedures for waste manifest and handover.

Quantitative Data Summary
The following table summarizes key quantitative data for Dichloromethane BDH1113.

Property Value

Physical State Liquid

pH Not available

Boiling Point/Range Not available

Melting Point/Range Not available

Flash Point The product is not flammable.[1]

Vapor Pressure Not available

Specific Gravity Not available

Solubility in water Not available

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. For methodologies related to the use of Dichloromethane BDH1113 in

experiments, please refer to your specific research protocols and relevant scientific literature.

Diagrams
The following diagram illustrates the logical workflow for the proper disposal of DB1113
(Dichloromethane).
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Caption: Workflow for the safe disposal of DB1113 (Dichloromethane).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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